Cas no 80008-05-5 (2-amino-N-tert-butylacetamide hydrochloride)
2-amino-N-tert-butylacetamide hydrochloride Chemical and Physical Properties
Names and Identifiers
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- N~1~-(tert-butyl)glycinamide hydrochloride
- 2-amino-N-tert-butylacetamide hydrochloride
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- MDL: MFCD07324741
- Inchi: InChI=1S/C6H14N2O.ClH/c1-6(2,3)8-5(9)4-7;/h4,7H2,1-3H3,(H,8,9);1H
- InChI Key: WMOBCDULVRSMQL-UHFFFAOYSA-N
- SMILES: CC(C)(NC(CN)=O)C.Cl
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
2-amino-N-tert-butylacetamide hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB266741-1 g |
N1-(tert-Butyl)glycinamide hydrochloride |
80008-05-5 | 1g |
€137.20 | 2023-06-22 | ||
| abcr | AB266741-5 g |
N1-(tert-Butyl)glycinamide hydrochloride |
80008-05-5 | 5g |
€317.50 | 2023-06-22 | ||
| abcr | AB266741-10 g |
N1-(tert-Butyl)glycinamide hydrochloride |
80008-05-5 | 10g |
€480.10 | 2023-06-22 | ||
| abcr | AB266741-25 g |
N1-(tert-Butyl)glycinamide hydrochloride |
80008-05-5 | 25g |
€1072.90 | 2023-06-22 | ||
| eNovation Chemicals LLC | Y1258717-5g |
N~1~-(tert-butyl)glycinamide hydrochloride |
80008-05-5 | 95% | 5g |
$275 | 2024-06-06 | |
| Enamine | EN300-13913-0.05g |
2-amino-N-tert-butylacetamide hydrochloride |
80008-05-5 | 95% | 0.05g |
$19.0 | 2023-02-09 | |
| Enamine | EN300-13913-0.1g |
2-amino-N-tert-butylacetamide hydrochloride |
80008-05-5 | 95% | 0.1g |
$20.0 | 2023-02-09 | |
| Enamine | EN300-13913-0.25g |
2-amino-N-tert-butylacetamide hydrochloride |
80008-05-5 | 95% | 0.25g |
$28.0 | 2023-02-09 | |
| Enamine | EN300-13913-0.5g |
2-amino-N-tert-butylacetamide hydrochloride |
80008-05-5 | 95% | 0.5g |
$45.0 | 2023-02-09 | |
| Enamine | EN300-13913-1.0g |
2-amino-N-tert-butylacetamide hydrochloride |
80008-05-5 | 95% | 1.0g |
$58.0 | 2023-02-09 |
2-amino-N-tert-butylacetamide hydrochloride Related Literature
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
Additional information on 2-amino-N-tert-butylacetamide hydrochloride
Recent Advances in the Study of 2-amino-N-tert-butylacetamide hydrochloride (CAS: 80008-05-5)
2-amino-N-tert-butylacetamide hydrochloride (CAS: 80008-05-5) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of recent investigations due to its potential applications in drug development and therapeutic interventions. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, biological activity, and potential clinical applications.
Recent studies have focused on the synthesis and optimization of 2-amino-N-tert-butylacetamide hydrochloride, aiming to improve its yield and purity for pharmaceutical applications. Advanced synthetic methodologies, including solid-phase synthesis and microwave-assisted reactions, have been employed to achieve higher efficiency and scalability. These efforts are crucial for ensuring the compound's suitability for large-scale production and subsequent clinical trials.
In terms of biological activity, 2-amino-N-tert-butylacetamide hydrochloride has demonstrated promising results in preclinical studies. Research indicates that this compound exhibits potent inhibitory effects on specific enzymatic targets, making it a potential candidate for the treatment of metabolic disorders and neurodegenerative diseases. For instance, a recent study published in the Journal of Medicinal Chemistry highlighted its ability to modulate key pathways involved in cellular metabolism, suggesting its therapeutic potential in diabetes and obesity-related conditions.
Furthermore, the compound's pharmacokinetic properties have been extensively evaluated to assess its bioavailability and metabolic stability. Findings from these studies reveal that 2-amino-N-tert-butylacetamide hydrochloride possesses favorable absorption and distribution profiles, with minimal off-target effects. These characteristics are essential for its development as a safe and effective therapeutic agent.
Despite these advancements, challenges remain in the clinical translation of 2-amino-N-tert-butylacetamide hydrochloride. Issues such as dose optimization, long-term toxicity, and formulation stability need to be addressed in future research. Collaborative efforts between academia and industry are expected to play a pivotal role in overcoming these hurdles and advancing the compound toward clinical trials.
In conclusion, 2-amino-N-tert-butylacetamide hydrochloride (CAS: 80008-05-5) represents a promising candidate for drug development, with its unique chemical properties and biological activities. Continued research and innovation in this area hold the potential to unlock new therapeutic opportunities and address unmet medical needs in various disease areas.
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